Cas no 2228256-45-7 (1,1,1-trifluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-ol
• CAS No: 2228256-45-7
• MF: C₁₀H₁₀F₄O₂
• MW: 238.178817272186
• CID: 5922172
• PubChem ID: 165659831
• Update Time: 2025-06-09

1,1,1-trifluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-ol
• EN300-1940715
• 2228256-45-7

• Inchi： 1S/C10H10F4O2/c1-16-8-4-2-3-7(11)6(8)5-9(15)10(12,13)14/h2-4,9,15H,5H2,1H3
• InChI Key： JNJURAUYKOZXMB-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(=CC=CC=1OC)F)O)(F)F

Computed Properties

• Exact Mass: 238.06169221g/mol
• Monoisotopic Mass: 238.06169221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 1,1,1-trifluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-ol

Comprehensive Overview of 1,1,1-Trifluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-ol (CAS No. 2228256-45-7)

The compound 1,1,1-trifluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-ol (CAS No. 2228256-45-7) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring a trifluoromethyl group and a methoxy-substituted phenyl ring, makes it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and material science.

One of the key reasons for the growing attention toward 1,1,1-trifluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-ol is its role in the development of fluorinated pharmaceuticals. Fluorine atoms are known to enhance the bioavailability and metabolic stability of drug molecules, making them a hotspot in modern medicinal chemistry. The presence of both fluoro and methoxy groups in this compound allows for precise tuning of electronic and steric properties, which is critical for optimizing drug-receptor interactions.

In addition to pharmaceutical applications, CAS No. 2228256-45-7 is also explored in the field of agrochemicals. Fluorinated compounds are widely used in pesticides and herbicides due to their improved efficacy and environmental persistence. The 2-fluoro-6-methoxyphenyl moiety in this molecule could contribute to the development of next-generation crop protection agents, addressing global challenges such as pest resistance and sustainable agriculture.

From a synthetic chemistry perspective, 1,1,1-trifluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-ol offers intriguing possibilities for catalysis and asymmetric synthesis. The compound’s chiral center and electron-withdrawing groups make it a candidate for enantioselective transformations, which are highly sought after in the production of optically active pharmaceuticals. Recent advancements in organofluorine chemistry have further highlighted the importance of such building blocks.

Environmental and regulatory considerations are also driving interest in this compound. With increasing scrutiny on green chemistry and sustainable synthesis, researchers are investigating eco-friendly methods to produce fluorinated intermediates like CAS No. 2228256-45-7. Innovations in flow chemistry and biocatalysis are being explored to minimize waste and energy consumption during its manufacture.

Another area of exploration is the compound’s potential in material science. Fluorinated aromatic alcohols are known to contribute to the thermal and chemical stability of polymers and coatings. The incorporation of 1,1,1-trifluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-ol into advanced materials could lead to innovations in electronics, adhesives, and specialty chemicals.

For researchers and manufacturers, understanding the physicochemical properties of this compound is essential. Key parameters such as solubility, melting point, and reactivity under various conditions are critical for its successful application. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize and validate its purity and structure.

In conclusion, 1,1,1-trifluoro-3-(2-fluoro-6-methoxyphenyl)propan-2-ol (CAS No. 2228256-45-7) represents a multifaceted compound with broad applicability across industries. Its relevance to drug discovery, agrochemical innovation, and advanced materials underscores its importance in contemporary chemical research. As scientific and industrial demands evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.